![molecular formula C11H17NOS B2716637 2-Tert-butyl-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazole CAS No. 2248341-50-4](/img/structure/B2716637.png)
2-Tert-butyl-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Tert-butyl-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
2-Tert-butyl-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazole has potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory and anti-tumor properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, it has been investigated for its potential use in the development of new materials and as a catalyst in organic synthesis.
Mechanism of Action
The mechanism of action of 2-Tert-butyl-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazole is not fully understood. However, it has been suggested that its anti-inflammatory and anti-tumor properties may be due to its ability to inhibit the production of cytokines and other inflammatory mediators. It has also been suggested that it may act as an antioxidant and protect against oxidative stress.
Biochemical and physiological effects:
Studies have shown that this compound exhibits low toxicity and does not have any significant adverse effects on biochemical and physiological parameters in animal models. However, further studies are required to determine its long-term effects and safety in humans.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Tert-butyl-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazole in lab experiments is its potential to exhibit anti-inflammatory and anti-tumor properties. However, its limited solubility in water and other solvents may pose a challenge in some experiments. Additionally, its mechanism of action is not fully understood, which may limit its use in certain applications.
Future Directions
There are several future directions for the research of 2-Tert-butyl-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazole. One potential direction is to investigate its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Another direction is to explore its potential use as a catalyst in organic synthesis. Additionally, further studies are required to determine its long-term effects and safety in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is required to fully understand its potential applications and limitations.
Synthesis Methods
The synthesis of 2-Tert-butyl-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazole involves the reaction between tert-butylamine and 2-bromo-4-methyl-5-(2-methyloxiran-2-yl)thiazole in the presence of potassium carbonate. The reaction is carried out in acetonitrile at a temperature of 80°C for 24 hours. The product is then purified using column chromatography to obtain the final compound.
properties
IUPAC Name |
2-tert-butyl-4-methyl-5-(2-methyloxiran-2-yl)-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NOS/c1-7-8(11(5)6-13-11)14-9(12-7)10(2,3)4/h6H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMQSQCSXXVHHCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C(C)(C)C)C2(CO2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.